Cas no 72802-41-6 (2-Hydroxy-1-(3-nitrophenyl)-1-ethanone)

• Product name: 2-Hydroxy-1-(3-nitrophenyl)-1-ethanone
• CAS No: 72802-41-6
• MF: C₈H₇NO₄
• MW: 181.14548
• MDL: MFCD04973723
• CID: 570773
• PubChem ID: 2763854

2-Hydroxy-1-(3-nitrophenyl)-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-1-(3-nitrophenyl)ethanone
• 2-HYDROXY-1-(3-NITROPHENYL)-1-ETHANONE
• Ethanone,2-hydroxy-1-(3-nitrophenyl)-
• 2-Hydroxy-1-(3-nitro-phenyl)-aethanon
• 2-hydroxy-1-(3-nitro-phenyl)-ethanone
• 2-hydroxy-3'-nitroacetophenone
• m-nitrophenacyl alcohol
• 3X-0728
• SCHEMBL312393
• 2-hydroxy-1-(3-nitrophenyl)ethan-1-one
• 72802-41-6
• DQOFDYBDBHDTPG-UHFFFAOYSA-N
• AKOS005070295
• XCA80241
• CS-0322534
• 2-Hydroxy-3 inverted exclamation mark -nitroacetophenone
• SB84913
• DTXSID90377172
• MFCD04973723
• J-509599
• SY130957
• AC6690
• FT-0680336
• 89894-07-5
• 2-Hydroxy-1-(3-nitrophenyl)-1-ethanone

• MDL： MFCD04973723
• Inchi： InChI=1S/C8H7NO4/c10-5-8(11)6-2-1-3-7(4-6)9(12)13/h1-4,10H,5H2
• InChI Key： DQOFDYBDBHDTPG-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)CO

Computed Properties

• Exact Mass: 181.03800
• Monoisotopic Mass: 181.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1Ų
• XLogP3: 0.8

Experimental Properties

• Density: 1.39
• Melting Point: 88-90°C
• Boiling Point: 297°C at 760 mmHg
• Flash Point: 131.9°C
• Refractive Index: 1.596
• PSA: 83.12000
• LogP: 1.29300

2-Hydroxy-1-(3-nitrophenyl)-1-ethanone Security Information

• HazardClass：IRRITANT

2-Hydroxy-1-(3-nitrophenyl)-1-ethanone Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%